molecular formula C6H4F2O2S B8577569 3,4-Difluoro-benzenesulfinic acid

3,4-Difluoro-benzenesulfinic acid

Cat. No.: B8577569
M. Wt: 178.16 g/mol
InChI Key: ADGIGZMIEUUTJF-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
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Description

3,4-Difluoro-benzenesulfinic acid is a useful research compound. Its molecular formula is C6H4F2O2S and its molecular weight is 178.16 g/mol. The purity is usually 95%.
BenchChem offers high-quality this compound suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about this compound including the price, delivery time, and more detailed information at info@benchchem.com.

Properties

Molecular Formula

C6H4F2O2S

Molecular Weight

178.16 g/mol

IUPAC Name

3,4-difluorobenzenesulfinic acid

InChI

InChI=1S/C6H4F2O2S/c7-5-2-1-4(11(9)10)3-6(5)8/h1-3H,(H,9,10)

InChI Key

ADGIGZMIEUUTJF-UHFFFAOYSA-N

Canonical SMILES

C1=CC(=C(C=C1S(=O)O)F)F

Origin of Product

United States

Synthesis routes and methods

Procedure details

To 2.47 mol sodium sulfite in 1120 ml water at RT was added dropwise over 20 min a solution of 329 mmol 3,4-difluoro-benzenesulfonyl chloride in 560 ml dioxane and stirring continued for a further 30 min. 1 M aq NaOH was then added dropwise until the reaction mixture was pH 14, and the mixture was then allowed to stir at RT for a further 16 h. The mixture was then cooled to 0° C. and concentrated H2SO4 added until the reaction mixture was pH 1. The mixture was extracted three times with ethyl acetate, and the combined organic phases washed with saturated aq NaCl solution and then dried with Na2SO4. Evaporation in vacuo yielded the title compound. MS (m/e): 177.1 ([M−H]−, 100%)
Quantity
2.47 mol
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reactant
Reaction Step One
Quantity
329 mmol
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reactant
Reaction Step One
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Quantity
1120 mL
Type
solvent
Reaction Step One
Quantity
560 mL
Type
solvent
Reaction Step One
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Quantity
0 (± 1) mol
Type
reactant
Reaction Step Two
Name
Quantity
0 (± 1) mol
Type
reactant
Reaction Step Three

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